Cas no 6223-31-0 (2-Hydroxy-6-methoxynaphthalene-1,4-dione)

• Product Name: 2-Hydroxy-6-methoxynaphthalene-1,4-dione
• CAS No: 6223-31-0
• MF: C₁₁H₈O₄
• MW: 204.178823471069
• CID: 1026829
• PubChem ID: 11084932
• Update Time: 2025-05-21

2-Hydroxy-6-methoxynaphthalene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-6-methoxynaphthalene-1,4-dione
• 2-HYDROXY-6-METHOXY-[1,4]NAPHTHOQUINONE
• 2-HYDROXY-6-METHOXY-1,4-DIHYDRONAPHTHALENE-1,4-DIONE
• 2-Hydroxy-6-methoxyphthalene-1,4-dione
• 4-hydroxy-6-methoxynaphthalene-1,2-dione
• DTXSID50454655
• SCHEMBL9178172
• A868523
• AS-83131
• DB-347128
• CS-0186650
• AKOS015998770
• 6223-31-0
• E76089
• 1,4-Naphthalenedione, 2-hydroxy-6-methoxy-
• 2-hydroxy-6-methoxynaphthoquinone

• MDL： MFCD11656586
• Inchi： 1S/C11H8O4/c1-15-6-2-3-7-8(4-6)9(12)5-10(13)11(7)14/h2-5,12H,1H3
• InChI Key： NHDJZQSOUDOKRS-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C2C(C(C=C(C2=C1)O)=O)=O

Computed Properties

• Exact Mass: 204.04225873g/mol
• Monoisotopic Mass: 204.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-Hydroxy-6-methoxynaphthalene-1,4-dione

2-Hydroxy-6-Methoxynaphthalene-1,4-Dione: A Comprehensive Overview

2-Hydroxy-6-methoxynaphthalene-1,4-dione, also known by its CAS number CAS No. 6223-31-0, is a compound of significant interest in various scientific and industrial applications. This naphthoquinone derivative has garnered attention due to its unique chemical properties and potential uses in fields such as materials science, drug discovery, and environmental chemistry. In this article, we delve into the structural characteristics, synthesis methods, applications, and recent advancements related to this compound.

The molecular structure of 2-hydroxy-6-methoxynaphthalene-1,4-dione consists of a naphthalene ring system with hydroxyl and methoxy substituents at positions 2 and 6, respectively. The presence of the two ketone groups at positions 1 and 4 imparts distinctive electronic properties to the molecule. These features make it a valuable component in the design of functional materials and bioactive compounds. Recent studies have highlighted its role in the development of novel antioxidants and photovoltaic materials.

The synthesis of CAS No. 6223-31-0 involves a series of well-established organic reactions. Researchers have employed methods such as oxidative coupling, Friedel-Crafts alkylation, and nucleophilic aromatic substitution to achieve high yields of the compound. Notably, advancements in catalytic systems have enabled more efficient and environmentally friendly production processes. These developments are crucial for scaling up the synthesis of 2-hydroxy-6-methoxynaphthalene-1,4-dione for industrial applications.

In terms of applications, 2-hydroxy-6-methoxynaphthalene-1,4-dione has shown promise in the field of drug discovery. Its ability to act as a precursor for bioactive molecules has been extensively explored. For instance, derivatives of this compound have demonstrated anti-inflammatory and anticancer properties in preclinical studies. Furthermore, its use in the development of dyes and pigments has been reported due to its strong absorption characteristics in the visible spectrum.

The environmental impact of CAS No. 6223-31-0 is another area of growing interest. Studies have investigated its biodegradation pathways under various conditions, providing insights into its potential as a sustainable alternative to traditional chemicals. Additionally, its role in catalytic processes for waste water treatment has been explored, showcasing its versatility across different domains.

In conclusion, 2-hydroxy-6-methoxynaphthalene-1,4-dione, with its unique chemical structure and diverse applications, continues to be a focal point in scientific research. As advancements in synthesis techniques and application development progress, this compound is poised to play an increasingly important role in both academic and industrial settings.